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Compound of Interest

Compound Name: SKF 91488 dihydrochloride

Cat. No.: B1662238 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

SKF 91488 dihydrochloride is a potent and noncompetitive inhibitor of histamine N-

methyltransferase (HNMT) with a Ki value of 0.9 μM.[1] By inhibiting HNMT, SKF 91488 blocks

histamine metabolism, leading to increased histamine concentrations. This activity makes it a

valuable tool for research in areas such as inflammation, cardiovascular disease, and infection.

[1] It has been shown to have anti-inflammatory properties and the ability to inhibit toxin-

induced inflammation.[2][3] Additionally, SKF 91488 is a histamine receptor agonist, binding to

both H1 and H2 receptors.[2][3] Proper preparation of stock solutions is crucial for accurate

and reproducible experimental results. This document provides a detailed protocol for

preparing a stock solution of SKF 91488 dihydrochloride in dimethyl sulfoxide (DMSO).

Data Presentation

A summary of the key quantitative data for SKF 91488 dihydrochloride is provided in the table

below for easy reference.
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Parameter Value Reference

Molecular Weight 248.22 g/mol [2][3][4]

Chemical Formula C₇H₁₉Cl₂N₃S [2][3]

CAS Number 68941-21-9 [2][5][6]

Purity ≥98% [4][7]

Solubility in DMSO Soluble to 75 mM [5][8]

Storage of Solid

Desiccate at room temperature

or store at -20°C for long-term

storage.

[5][7]

Storage of Stock Solution
Store at -20°C for long-term

stability.
[7]

Experimental Protocol: Preparation of a 50 mM Stock Solution

This protocol describes the preparation of a 1 mL, 50 mM stock solution of SKF 91488
dihydrochloride in DMSO.

Materials:

SKF 91488 dihydrochloride powder

Anhydrous Dimethyl sulfoxide (DMSO)

Sterile microcentrifuge tubes (1.5 mL or 2 mL)

Calibrated analytical balance

Calibrated micropipettes and sterile tips

Vortex mixer

Personal Protective Equipment (PPE): laboratory coat, gloves, and safety glasses

Procedure:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.biosynth.com/p/TCA94121/68941-21-9-skf-91488-dihydrochloride
https://cymitquimica.com/products/3D-TCA94121/68941-21-9/skf-91488-dihydrochloride/
https://www.chemsrc.com/en/Product/7436083.html
https://www.biosynth.com/p/TCA94121/68941-21-9-skf-91488-dihydrochloride
https://cymitquimica.com/products/3D-TCA94121/68941-21-9/skf-91488-dihydrochloride/
https://www.biosynth.com/p/TCA94121/68941-21-9-skf-91488-dihydrochloride
https://www.rndsystems.com/products/skf-91488-dihydrochloride_0512
https://www.tocris.com/products/skf-91488-dihydrochloride_0512
https://www.chemsrc.com/en/Product/7436083.html
https://www.sun-shinechem.com/Details/SKF-91488_HCl/5199/68941-21-9.html
https://www.rndsystems.com/products/skf-91488-dihydrochloride_0512
http://www.e-biochem.com/product.php?id=295227
https://www.rndsystems.com/products/skf-91488-dihydrochloride_0512
https://www.sun-shinechem.com/Details/SKF-91488_HCl/5199/68941-21-9.html
https://www.sun-shinechem.com/Details/SKF-91488_HCl/5199/68941-21-9.html
https://www.benchchem.com/product/b1662238?utm_src=pdf-body
https://www.benchchem.com/product/b1662238?utm_src=pdf-body
https://www.benchchem.com/product/b1662238?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1662238?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation: Don appropriate PPE before handling the chemical and solvent. Ensure the

work area is clean and organized.

Weighing the Compound:

Tare the analytical balance with a sterile microcentrifuge tube.

Carefully weigh 12.41 mg of SKF 91488 dihydrochloride directly into the tared tube.

Adding the Solvent:

Using a calibrated micropipette, add 1 mL of anhydrous DMSO to the microcentrifuge tube

containing the SKF 91488 dihydrochloride.

Dissolution:

Close the tube securely and vortex the solution at room temperature until the solid is

completely dissolved. Gentle warming in a water bath (not exceeding 37°C) may be used

to aid dissolution if necessary. Visually inspect the solution to ensure there are no visible

particulates.

Storage:

Aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes

to avoid repeated freeze-thaw cycles.

Clearly label each aliquot with the compound name, concentration (50 mM), solvent

(DMSO), and date of preparation.

For long-term storage, place the aliquots at -20°C.

Calculations for Preparing a Stock Solution:

To prepare a stock solution of a desired concentration, use the following formula:

Mass (g) = Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol )

For a 50 mM (0.050 mol/L) stock solution in 1 mL (0.001 L):
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Mass (g) = 0.050 mol/L x 0.001 L x 248.22 g/mol = 0.01241 g = 12.41 mg

Mandatory Visualizations
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Simplified Signaling Pathway of SKF 91488
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Experimental Workflow for Stock Solution Preparation

Start

Weigh 12.41 mg of
SKF 91488 dihydrochloride

Add 1 mL of
anhydrous DMSO

Vortex until fully dissolved

Aliquot into single-use tubes

Store at -20°C

End

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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